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Compound of Interest

Compound Name: O-(4-Methylphenyl)-L-homoserine

Cat. No.: B12303777

Get Quote

Advanced Non-Canonical Amino Acids for Peptide
Engineering
Executive Summary & Chemical Identity[1][2]
O-(4-Methylphenyl)-L-homoserine (also known as O-(p-Tolyl)-L-homoserine) is a non-

canonical amino acid characterized by an extended ether side chain. Structurally, it serves as a

homologated tyrosine ether surrogate, offering a unique geometric profile for probing

hydrophobic pockets in receptor-ligand interactions. Unlike tyrosine, which possesses a rigid

phenyl ring directly attached to the

-carbon (via a methylene spacer), this compound features an ethylene spacer (

) followed by an ether linkage to a para-tolyl group, introducing rotational flexibility and
extended reach.

While the specific CAS number for the 4-methyl derivative is not widely indexed in public

chemical aggregators (indicating its status as a specialized research reagent), it belongs to the

well-defined class of O-Aryl-L-homoserines. The properties and synthesis are directly

analogous to the parent O-Phenyl-L-homoserine.
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Chemical Identification Data
Compound
Name

Structure /
Description

CAS Number
Molecular
Formula

MW ( g/mol )

O-(4-

Methylphenyl)-L-

homoserine

Target

Compound (p-

Tolyl ether)

Not Listed

(Custom)
209.24

O-Phenyl-L-

homoserine

Parent Analogue

(Unsubstituted)
52161-82-7 195.22

Fmoc-O-Phenyl-

L-homoserine

N-Fmoc

Protected

Derivative

1821774-68-8 417.46

O-Benzyl-L-

homoserine

Structural

Reference

(Benzyl ether)

62965-20-2 209.24

Note on Availability: Researchers requiring O-(4-Methylphenyl)-L-homoserine typically

synthesize it via the protocols described below or request custom synthesis using the O-Phenyl-

L-homoserine scaffold as a reference standard.

Physicochemical Properties & Structural Logic
Structural Analysis
The core scaffold is L-Homoserine (2-amino-4-hydroxybutanoic acid). The side-chain hydroxyl

is etherified with p-Cresol (4-methylphenol).

Backbone: Standard

-amino acid (L-configuration).
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Linker: Ethylene glycol-like ether linkage (

).

Distal Group: 4-Methylphenyl (p-Tolyl). This group adds significant hydrophobicity and bulk

compared to the native hydroxyl of homoserine or the phenol of tyrosine.

Key Properties
Solubility: Low water solubility due to the lipophilic p-tolyl group. Soluble in organic solvents

(MeOH, DMF, DMSO) and dilute acid/base.

Stability: The aryl ether linkage is chemically robust, stable to standard Fmoc/Boc

deprotection conditions (piperidine, TFA). It is resistant to acid hydrolysis, unlike some ester

linkages.

Stereochemistry: Retains the L-configuration (

-enantiomer) derived from the L-homoserine precursor.

Synthesis & Manufacturing Protocols
The most reliable route for synthesizing O-aryl homoserine derivatives is the Mitsunobu

Reaction. This pathway avoids racemization and allows for the modular installation of various

phenols (e.g., p-cresol) onto the homoserine side chain.

Synthetic Pathway (Mitsunobu Coupling)
Starting Material:

-Boc-L-homoserine methyl ester (or benzyl ester).

Why Esters? Carboxyl protection is essential to prevent side reactions during the

Mitsunobu coupling.

Why Boc?

-Boc protection is stable to the basic conditions of the Mitsunobu reaction.
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Reagents: Triphenylphosphine (

), Diisopropyl azodicarboxylate (DIAD), and p-Cresol (4-methylphenol).

Mechanism: The reaction activates the primary alcohol of homoserine, which is then

displaced by the phenol in an

fashion, inverting the configuration at the

-carbon (not chiral) while preserving the

-center.

Deprotection:

Ester Hydrolysis: LiOH/THF to yield the

-Boc acid.

Amine Deprotection: TFA/DCM to yield the free amino acid.

Experimental Protocol: Synthesis of -Boc-O-(4-
Methylphenyl)-L-homoserine Methyl Ester

Safety Warning: DIAD is a shock-sensitive explosive hazard if concentrated or heated. Work in

a fume hood.

Dissolution: Dissolve

-Boc-L-homoserine methyl ester (1.0 eq) and p-Cresol (1.1 eq) in anhydrous THF (0.1 M
concentration) under inert atmosphere (

).

Phosphine Addition: Add Triphenylphosphine (
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, 1.2 eq) and cool the solution to 0°C.

DIAD Addition: Dropwise add DIAD (1.2 eq) over 15 minutes. The solution will turn yellow.

Reaction: Stir at 0°C for 1 hour, then warm to room temperature and stir overnight (12-16 h).

Workup: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc and wash with

saturated

, water, and brine.

Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient). The product

elutes as a colorless oil or white solid.

Visual Synthesis Workflow

N-Boc-L-Homoserine
Methyl Ester

Reagents:
p-Cresol, PPh3, DIAD

(Mitsunobu)

 + p-Cresol N-Boc-O-(p-Tolyl)-L-Hse
Methyl Ester

 THF, 0°C -> RT LiOH / THF
(Ester Hydrolysis)

N-Boc-O-(4-Methylphenyl)-
L-Homoserine

O-(4-Methylphenyl)-
L-Homoserine

(Free Acid)

 TFA / DCM
(Boc Removal)

Click to download full resolution via product page

Caption: Modular synthesis of O-(4-Methylphenyl)-L-homoserine via Mitsunobu coupling.

Derivatives & Applications
Common Derivatives for Peptide Synthesis
For Solid Phase Peptide Synthesis (SPPS), the free amino acid must be protected.

Fmoc-O-(4-Methylphenyl)-L-homoserine

Usage: Standard Fmoc-SPPS.

Synthesis: React the free amino acid with Fmoc-OSu and

in Acetone/Water.

Analogue CAS: See Fmoc-O-Phenyl-L-homoserine (1821774-68-8).
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Boc-O-(4-Methylphenyl)-L-homoserine

Usage: Boc-SPPS or solution-phase synthesis.

Synthesis: Retain the Boc group from the Mitsunobu step (after ester hydrolysis).

Research Applications
Peptide "Stapling" & Macrocyclization: The extended ether chain can be used to form

intramolecular ether bridges or serve as a handle for further functionalization.

Probing Hydrophobic Pockets: The p-tolyl group provides a steric and hydrophobic probe

that is slightly larger than a phenyl group, useful for mapping the binding sites of GPCRs or

enzymes where tyrosine is a key residue.

Tyrosine Replacement: Used in structure-activity relationship (SAR) studies to test the

importance of the tyrosine hydroxyl group (hydrogen bond donor) versus its aromatic

character. The ether linkage removes the H-bond donor capability while retaining the

aromatic ring.

References & Authority
Mitsunobu, O. (1981). "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in

Synthesis and Transformation of Natural Products." Synthesis, 1981(1), 1-28. (Foundational

protocol for ether synthesis).

ChemicalBook. "Fmoc-O-phenyl-L-homoserine (CAS 1821774-68-8) Entry." (Validates the

Fmoc-O-Aryl-L-homoserine class).

Sigma-Aldrich. "O-Phenyl-L-homoserine (CAS 52161-82-7) Product Information." (Primary

reference for the parent scaffold).

Bachem. "Non-Canonical Amino Acids: Homoserine Derivatives." (General reference for

homoserine applications in peptides).

Disclaimer: This guide synthesizes chemical logic and available database information. While

the parent compounds are well-documented, the specific 4-methyl derivative is a specialized
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research chemical. Users should verify specific batch data (NMR, HPLC) from their custom

synthesis provider.

To cite this document: BenchChem. [Technical Guide: O-(4-Methylphenyl)-L-Homoserine &
Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12303777/docs#technical-guide-o-4-methylphenyl-l-
homoserine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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